[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine

• Molecular Formula: C20H27NO3S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: N-benzyl-4,5-dimethyl-2-pentoxybenzenesulfonamide
• InChI: InChI=1S/C20H27NO3S/c1-4-5-9-12-24-19-13-16(2)17(3)14-20(19)25(22,23)21-15-18-10-7-6-8-11-18/h6-8,10-11,13-14,21H,4-5,9,12,15H2,1-3H3
• InChI Key: AAKOMVFBTPSJCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NCC2=CC=CC=C2

Description

[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine is a synthetic benzylamine derivative characterized by a sulfonyl group attached to a substituted aromatic ring (4,5-dimethyl-2-pentyloxyphenyl) and a benzylamine moiety. This structure combines steric bulk from the pentyloxy and dimethyl groups with the electronic effects of the sulfonyl linkage. Such modifications are often employed to modulate pharmacokinetic properties (e.g., solubility, metabolic stability) or enhance target binding specificity in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine typically involves multiple steps, starting with the preparation of the core phenylsulfonyl structure. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild and functional group-tolerant conditions . This reaction involves the use of boron reagents and palladium catalysts to couple aryl halides with organoboron compounds.

Industrial Production Methods

Industrial production of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or carboxylic acids can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted benzylamine derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine involves its interaction with specific molecular targets and pathways. The sulfonyl group can act as an electrophile, facilitating reactions with nucleophiles. The benzylamine moiety can interact with various biological targets, potentially modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with two classes of molecules:

Benzylamine Derivatives: Benzylamine: The parent compound lacks substituents on the aromatic ring. Studies show it reduces food intake in mice via amine oxidase-dependent pathways, with anorectic effects comparable to amphetamine but unenhanced by aromatic ring substitutions (e.g., halogens, methoxy groups) . Substituted Benzylamines: Derivatives like 4-chlorobenzylamine or 3-methoxybenzylamine were tested for anorectic potency.

Sulfonamide/Sulfonyl Compounds :

• N-[2-(5-Bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamide (from ): This sulfonamide features a pyrimidine-thioether linkage and trimethylbenzenesulfonyl group. While structurally distinct, its sulfonyl moiety highlights the role of such groups in enhancing molecular stability or enzyme inhibition (e.g., carbonic anhydrase or kinase targets).

Pharmacological and Physicochemical Differences

A comparative analysis of key properties is summarized below:

Property	[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine	Benzylamine	Substituted Benzylamines (e.g., 4-Cl-BA)	Sulfonamide Analogue (e.g., )
Molecular Weight	~365 g/mol (estimated)	107.15 g/mol	141.6–170 g/mol	~550 g/mol
LogP (Lipophilicity)	High (due to pentyloxy and dimethyl groups)	1.05	1.5–2.3	Moderate (polar sulfonamide group)
Anorectic Efficacy	Not reported	Moderate	No improvement over benzylamine	Not applicable
Metabolic Stability	Likely enhanced (steric hindrance from substituents)	Low	Moderate	High (sulfonamide resistance to oxidation)

Key Observations :

• The pentyloxy and dimethyl groups in [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine likely improve membrane permeability and metabolic stability compared to simpler benzylamines.
• The sulfonyl group could confer unique binding interactions, such as hydrogen bonding or enzyme inhibition, diverging from the amine oxidase-dependent mechanism of benzylamine.

Mechanistic Implications

• Amine Oxidase Interactions: Benzylamine’s anorectic effect is potentiated by amine oxidase inhibitors, suggesting metabolite-mediated activity. The bulky substituents in [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine may hinder oxidation by these enzymes, redirecting its mechanism toward non-enzymatic pathways (e.g., direct receptor modulation) .
• Target Selectivity: Sulfonamide-containing compounds often target enzymes like carbonic anhydrase or kinases.

Biological Activity

[(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine is a compound of interest in medicinal chemistry due to its potential biological activities and therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a sulfonyl group attached to a benzylamine moiety, which is thought to interact with various biological targets. Its structure can be represented as follows:

$$\text{C}_{16}\text{H}_{23}\text{N}\text{O}_3\text{S}$$

The biological activity of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine is attributed to its ability to modulate the activity of specific proteins and enzymes. The sulfonyl group acts as an electrophile, facilitating nucleophilic reactions with biological molecules. The benzylamine portion may interact with receptors or enzymes, leading to various pharmacological effects.

Biological Activities

Research indicates that [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, affecting the growth of certain bacterial strains.
• Anti-inflammatory Effects : It has been investigated for its potential to inhibit inflammatory pathways and reduce cytokine production.
• Enzyme Inhibition : The compound has shown promise in inhibiting specific enzymes involved in disease processes, although further studies are required to confirm these effects.

Case Studies

• Antimicrobial Study : A study evaluated the effectiveness of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine against various bacterial strains. Results indicated a significant reduction in bacterial growth at specific concentrations, suggesting its potential as an antimicrobial agent.
• Anti-inflammatory Research : In vitro studies demonstrated that the compound could downregulate pro-inflammatory cytokines in macrophage cell lines, indicating its potential utility in treating inflammatory diseases.
• Enzyme Inhibition Analysis : The compound was tested for its ability to inhibit certain enzymes linked to metabolic disorders. Results showed varying degrees of inhibition, warranting further investigation into its mechanism and specificity.

Comparative Analysis with Similar Compounds

A comparison with related compounds highlights the unique properties of [(4,5-Dimethyl-2-pentyloxyphenyl)sulfonyl]benzylamine:

Compound Name	Structure	Biological Activity	Notes
Compound A	Similar	Moderate Antimicrobial	Less effective than target compound
Compound B	Similar	Strong Anti-inflammatory	Different mechanism of action
Target Compound	Unique	Broad spectrum activity	Potential for drug development